Cas no 2229164-60-5 (3-methylbut-3-ene-1-sulfonyl fluoride)

• Product Name: 3-methylbut-3-ene-1-sulfonyl fluoride
• CAS No: 2229164-60-5
• MF: C₅H₉FO₂S
• MW: 152.187164068222
• CID: 6000303
• PubChem ID: 165605844
• Update Time: 2025-06-29

3-methylbut-3-ene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-methylbut-3-ene-1-sulfonyl fluoride
• 2229164-60-5
• EN300-1582518

• Inchi： 1S/C5H9FO2S/c1-5(2)3-4-9(6,7)8/h1,3-4H2,2H3
• InChI Key： YTBRGAODXXMLGW-UHFFFAOYSA-N
• SMILES： S(CCC(=C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 152.03072886g/mol
• Monoisotopic Mass: 152.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-methylbut-3-ene-1-sulfonyl fluoride

Introduction to 3-methylbut-3-ene-1-sulfonyl fluoride (CAS No: 2229164-60-5)

3-methylbut-3-ene-1-sulfonyl fluoride is a specialized organofluorine compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2229164-60-5, is a fluorinated sulfonyl fluoride derivative that serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a double bond and a sulfonyl fluoride group, makes it particularly valuable for the development of novel bioactive molecules.

The significance of 3-methylbut-3-ene-1-sulfonyl fluoride lies in its ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are pivotal in the synthesis of complex organic molecules. The presence of the sulfonyl fluoride moiety enhances the reactivity of the compound, allowing for efficient functionalization at multiple sites. This characteristic is particularly advantageous in drug discovery pipelines, where rapid and selective modifications are often required.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability in pharmaceutical applications. 3-methylbut-3-ene-1-sulfonyl fluoride exemplifies this trend, as it has been explored in the synthesis of various fluorinated heterocycles and peptidomimetics. These derivatives are of particular interest because they can mimic natural products and biological motifs while offering improved pharmacokinetic profiles.

One of the most compelling aspects of 3-methylbut-3-ene-1-sulfonyl fluoride is its role in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and fluorinated sulfonyl compounds have shown promise in modulating their activity. Recent studies have demonstrated that derivatives of 3-methylbut-3-ene-1-sulfonyl fluoride can be incorporated into small molecule inhibitors that exhibit high selectivity and potency against specific kinases. For instance, modifications to the double bond position have led to compounds with improved solubility and reduced toxicity, making them more suitable for clinical development.

The synthetic utility of 3-methylbut-3-ene-1-sulfonyl fluoride extends beyond kinase inhibitors. It has been utilized in the preparation of protease inhibitors, which are essential for treating viral infections and metabolic disorders. The sulfonyl fluoride group provides a handle for further derivatization, allowing chemists to fine-tune the properties of these inhibitors. For example, replacing the fluoro atom with other substituents can alter the electronic distribution of the molecule, thereby influencing its binding interactions with biological targets.

Advances in computational chemistry have further enhanced the understanding of how 3-methylbut-3-ene-1-sulfonyl fluoride behaves in biological systems. Molecular modeling studies have revealed that subtle changes in its structure can significantly impact its pharmacological activity. These insights have guided the design of next-generation compounds with optimized properties. Additionally, green chemistry principles have been applied to improve the sustainability of reactions involving 3-methylbut-3-ene-1-sulfonyl fluoride, reducing waste and energy consumption while maintaining high yields.

The role of CAS No: 2229164-60-5 in academic research is also noteworthy. It has been employed as a benchmark compound in various synthetic protocols, helping researchers validate new methodologies and develop innovative synthetic strategies. The compound's well-documented reactivity patterns make it an invaluable tool for teaching and training purposes, enabling students to gain hands-on experience with advanced organic transformations.

In conclusion, 3-methylbut-3-ene-1-sulfonyl fluoride (CAS No: 2229164-60-5) represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural features and versatile reactivity have positioned it as a key intermediate in the development of novel bioactive molecules. As research continues to evolve, it is likely that this compound will play an even greater role in addressing unmet medical needs through innovative chemical solutions.